Cas no 896360-77-3 (2-methoxy-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide)

• Product Name: 2-methoxy-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide
• CAS No: 896360-77-3
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• CID: 5944111
• PubChem ID: 43970768
• Update Time: 2025-05-22

2-methoxy-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide
• VU0491173-1
• 896360-77-3
• AKOS024658301
• F2539-0026

• Inchi： 1S/C18H18N2O3/c1-23-16-10-6-5-9-15(16)18(22)19-13-11-17(21)20(12-13)14-7-3-2-4-8-14/h2-10,13H,11-12H2,1H3,(H,19,22)
• InChI Key： VYWDNRYKONHYNO-UHFFFAOYSA-N
• SMILES： C(NC1CC(=O)N(C2=CC=CC=C2)C1)(=O)C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 310.13174244g/mol
• Monoisotopic Mass: 310.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-methoxy-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide

2-Methoxy-N-(5-Oxo-1-Phenylpyrrolidin-3-Yl)Benzamide

The compound 2-methoxy-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide (CAS No. 896360-77-3) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a benzamide moiety with a pyrrolidinone ring and a methoxy substituent. The benzamide group, known for its versatility in chemical reactions, plays a crucial role in determining the compound's reactivity and functionality. The pyrrolidinone ring, on the other hand, contributes to the molecule's stability and ability to form hydrogen bonds, making it suitable for a wide range of applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-methoxy-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide, allowing researchers to explore its properties in greater depth. Studies have shown that this compound exhibits remarkable selectivity in catalytic reactions, particularly in the presence of transition metals. Its ability to act as a ligand in metal-catalyzed processes has opened new avenues for its use in asymmetric synthesis and enantioselective reactions. For instance, researchers have successfully employed this compound as a chiral ligand in palladium-catalyzed cross-coupling reactions, achieving high yields and enantioselectivity.

The methoxy group attached to the benzene ring further enhances the compound's reactivity by introducing electron-donating effects, which can influence the electronic environment of the molecule. This feature is particularly advantageous in pharmaceutical applications, where fine-tuning the electronic properties of a molecule is essential for optimizing its bioavailability and efficacy. Recent studies have highlighted the potential of 2-methoxy-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide as a precursor for drug development, especially in the design of kinase inhibitors and other therapeutic agents.

In addition to its role in medicinal chemistry, this compound has found applications in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has made it a valuable tool in surface chemistry and nanotechnology. Researchers have demonstrated that SAMs formed using this compound exhibit excellent stability and adhesion properties, making them suitable for use in sensors, coatings, and electronic devices. The pyrrolidinone ring's ability to form hydrogen bonds plays a critical role in these self-assembling processes, ensuring strong intermolecular interactions.

The synthesis of 2-methoxy-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the benzamide derivative, followed by coupling with the pyrrolidinone moiety under optimized conditions. Recent innovations in catalysis have significantly improved the efficiency of these reactions, enabling large-scale production while maintaining high purity levels.

From an environmental standpoint, this compound has been shown to exhibit low toxicity and biodegradability under controlled conditions. This makes it an attractive option for green chemistry applications, where reducing environmental impact is a priority. Researchers are actively exploring ways to further enhance its eco-friendly properties through modifications to its structure or synthesis pathways.

In conclusion, 2-methoxy-N-(5-oxo-1-phenylpyrrolidin-3-Yl)benzamide (CAS No. 896360-77-) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and catalytic methods, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial innovation.